Cas no 220642-10-4 (N-(propan-2-yl)oxan-4-amine)

• Product Name: N-(propan-2-yl)oxan-4-amine
• CAS No: 220642-10-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD08059250
• CID: 243983
• PubChem ID: 21709941
• Update Time: 2025-10-23

N-(propan-2-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine,tetrahydro-N-(1-methylethyl)-
• ISOPROPYL-(TETRAHYDROPYRAN-4-YL)AMINE,
• N-propan-2-yloxan-4-amine
• ISOPROPYL-(TETRAHYDRO-PYRAN-4-YL)-AMINE
• N-(propan-2-yl)oxan-4-amine
• N-isopropyltetrahydro-2H-pyran-4-amine
• Tetrahydro-N-(1-methylethyl)-2H-pyran-4-amine
• A911220
• MFCD08059250
• AM100528
• DTXSID00617218
• EN300-83835
• CS-0217760
• F80137
• 220642-10-4
• SCHEMBL105487
• AKOS009624264
• SB35504
• F8880-6330
• CHEMBL4516461
• Isopropyl-(tetrahydro-pyran-4-yl)-amine, AldrichCPR
• DB-109980

• MDL： MFCD08059250
• Inchi： 1S/C8H17NO/c1-7(2)9-8-3-5-10-6-4-8/h7-9H,3-6H2,1-2H3
• InChI Key： ABKJVDAMVQXXSZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(C)C

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.55430

Additional information on N-(propan-2-yl)oxan-4-amine

N-(Propan-2-Yl)oxan-4-Amine: A Comprehensive Overview

N-(Propan-2-yl)oxan-4-amine, also known by its CAS number 220642-10-4, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of oxane (tetrahydropyran), with an amine group attached at the 4-position and a propan-2-yl substituent. The structure of this compound can be represented as follows: a six-membered ring with one oxygen atom, where the nitrogen atom is located at position 4, and the propan-2-yl group is attached to the nitrogen. This configuration gives rise to its unique chemical properties and potential applications.

The synthesis of N-(propan-2-yl)oxan-4-amine involves a series of well-established organic reactions. Typically, it is prepared by the alkylation of oxanamine intermediates with appropriate alkylating agents. The reaction conditions are optimized to ensure high yield and purity. Recent studies have explored the use of microwave-assisted synthesis techniques, which have shown promise in improving reaction efficiency and reducing reaction time. These advancements highlight the ongoing efforts to develop more sustainable and scalable methods for synthesizing this compound.

One of the key features of N-(propan-2-yl)oxan-4-amine is its ability to act as a versatile building block in organic synthesis. Its amine functionality makes it a valuable precursor for the preparation of various nitrogen-containing compounds, including pharmaceuticals, agrochemicals, and materials science applications. For instance, it has been employed in the synthesis of bioactive molecules with potential anticancer and antimicrobial properties.

Recent research has focused on the application of N-(propan-2-yl)oxan-4-amine in drug discovery. Studies have demonstrated that this compound can serve as a scaffold for designing molecules with improved pharmacokinetic properties. For example, its incorporation into drug candidates has been shown to enhance solubility and bioavailability, which are critical factors in drug development.

In addition to its role in drug discovery, N-(propan-2-yloxyan)-4-amine has also found applications in materials science. Its ability to form stable complexes with metal ions has made it a candidate for use in coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The physical properties of N-(propan-2-yloxyan)-4-amine are also worth noting. It is typically a white crystalline solid with a melting point around 150°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. These properties make it suitable for use in various organic reactions that require controlled solubility profiles.

From an environmental perspective, N-(propan-2-yloxyan)-4-amine has been studied for its biodegradability and toxicity profile. Initial studies suggest that it undergoes moderate biodegradation under aerobic conditions, which is favorable for its safe disposal. However, further research is needed to fully understand its environmental impact and to develop strategies for minimizing any potential risks.

In conclusion, N-(propan-2-yloxyan)-4-amine (CAS No 220642104) is a versatile compound with a wide range of applications in organic synthesis, drug discovery, and materials science. Its unique chemical properties and functional groups make it an invaluable tool for researchers working in these fields. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.